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Compound of Interest

Compound Name: 3,4-Pyridinedicarboximide

Cat. No.: B189428

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, storage, and handling
protocols for 3,4-Pyridinedicarboximide (CAS No. 4664-01-1). The information herein is
intended to equip laboratory personnel with the necessary knowledge to handle this chemical
compound responsibly, minimizing risks and ensuring a safe research environment.

Chemical and Physical Properties

3,4-Pyridinedicarboximide is a heterocyclic organic compound. A summary of its key physical
and chemical properties is presented in Table 1.
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Property Value Reference
CAS Number 4664-01-1 [LI[21031[41[5]
Molecular Formula C7HaN20:2 [L112][31[41[5]
Molecular Weight 148.12 g/mol [41[5]
White to light brown crystalline
Appearance [31[4]
powder
Melting Point 232-235 °C [4]
Low solubility in water; soluble
- in many organic solvents such
Solubility [3]
as alcohols, ketones, and
esters.
) >96% to 99% depending on
Purity [11[31[5]

the supplier.

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 3,4-Pyridinedicarboximide is classified as a hazardous substance.[1] The detailed

GHS classification is provided in Table 2.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation
Specific Target Organ Toxicity, ]
) ) H335: May cause respiratory
Single Exposure (Respiratory Category 3

Tract Irritation)

irritation

Signal Word: Warning[1]
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Hazard Pictograms:
o bialt text

Safe Handling Procedures

Adherence to proper handling procedures is critical to minimize exposure and prevent adverse
health effects.

3.1. Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of
dust.[1][6]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1]

3.2. Personal Protective Equipment (PPE):

A comprehensive PPE selection guide is illustrated in the diagram below.
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Recommended
Reaured | personal Protective Equipment (PPE) for 3,4-Pyridinedicarboximide
Respiratory Protection

Requiredt (Use in well-ventilated area.

Respirator if dust is generated.)
Laboratqry Tasks
\ Required
Weighing and Transferring Body Protection

(Impervious clothing, lab coat)

Requireq

[ Dissolving in Solvent ] Eye Protection
% Regired o (Safety goggles with side-shields)

) . Required
Heating Solution Hand Protection
(Protective gloves, e.g., nitrile)

Required

Required

Required
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Exposure to 3,4-Pyridinedicarboximide

7
( Eye Contact ) ( Skin Contact ) ( Inhalation ) ( Ingestion )
r ~

Wash with plenty of soap and water.
Remove contaminated clothing.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

Move victim to fresh air and keep at rest
in a position comfortable for breathing.

Do NOT induce vomiting.
Call a physician or poison control center.

If irttation persists

Seek Immediate Medical Attention
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Start: Prepare RhE Tissue Cultures

Topically apply test chemical,
positive control (e.g., SDS),
and negative control to tissues.

Incubate for a defined period
(e.g., 60 minutes).
( Wash tissues to remove the chemical. )

Post-incubation period
(e.g., 42 hours).

Assess cell viability using MTT assay.

Analyze results and classify the chemical
based on the reduction in cell viability.

End: Classification of Irritancy

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b189428?utm_src=pdf-custom-synthesis
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0010098.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Pyridinedicarboximide
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Pyridinedicarboximide
https://brightcommercial.lookchem.com/products/CasNo-4664-01-1-3-Dimethylaminopropylchloride-hydrochloride2-36936555.html
https://brightcommercial.lookchem.com/products/CasNo-4664-01-1-3-Dimethylaminopropylchloride-hydrochloride2-36936555.html
https://www.chemical-suppliers.eu/enp/pyridine-dicarboximide-PX2739319
https://www.chemscene.com/product/4664-01-1.html
https://www.uottawa.ca/faculty-science/sites/g/files/bhrskd386/files/2024-08/Handling%20and%20Storage%20of%20Chemicals%20EN%202024%20version.pdf
https://www.benchchem.com/product/b189428#3-4-pyridinedicarboximide-safety-storage-and-handling
https://www.benchchem.com/product/b189428#3-4-pyridinedicarboximide-safety-storage-and-handling
https://www.benchchem.com/product/b189428#3-4-pyridinedicarboximide-safety-storage-and-handling
https://www.benchchem.com/product/b189428#3-4-pyridinedicarboximide-safety-storage-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b189428?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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